Cas no 27839-75-4 (Ethanesulfonic acid,2-[[2-mercapto-1-(mercaptomethyl)ethyl]thio]-, sodium salt (1:1))

• Product Name: Ethanesulfonic acid,2-[[2-mercapto-1-(mercaptomethyl)ethyl]thio]-, sodium salt (1:1)
• CAS No: 27839-75-4
• MF: C₅H₁₁NaO₃S₄
• MW: 270.388807535172
• CID: 278556
• PubChem ID: 23681567
• Update Time: 2025-04-19

Ethanesulfonic acid,2-[[2-mercapto-1-(mercaptomethyl)ethyl]thio]-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-[[2-mercapto-1-(mercaptomethyl)ethyl]thio]-, sodium salt (1:1)
• sodium,2-[1,3-bis(sulfanyl)propan-2-ylsulfanyl]ethanesulfonate
• DTXSID40182152
• Ethanesulfonic acid, 2-((2-mercapto-1-(mercaptomethyl)ethyl)thio)-, sodium salt
• 27839-75-4
• 2-((2-Mercapto-1-(mercaptomethyl)ethyl)thio)ethanesulfonic acid sodium salt

• Inchi： 1S/C5H12O3S4.Na/c6-12(7,8)2-1-11-5(3-9)4-10;/h5,9-10H,1-4H2,(H,6,7,8);/q;+1/p-1
• InChI Key： QHBFJBITMYKVKR-UHFFFAOYSA-M
• SMILES： S(CCS(=O)(=O)[O-])C(CS)CS.[Na+]

Computed Properties

• Exact Mass: 269.94903
• Monoisotopic Mass: 269.94887318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• PSA: 57.2